

Validating the clinical efficacy of Cefcapene pivoxil in treating odontogenic infections

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Cefcapene pivoxil

Cat. No.: B020335

[Get Quote](#)

Cefcapene Pivoxil in Odontogenic Infections: A Comparative Clinical Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the clinical efficacy of **Cefcapene pivoxil** with other commonly used antibiotics for the treatment of odontogenic infections. The information is compiled from available clinical studies to aid in research and development efforts in the field of antibacterial therapies for dental and oral surgery applications.

Cefcapene Pivoxil: Efficacy in Acute Odontogenic Infections


Cefcapene pivoxil, a third-generation oral cephalosporin, has been evaluated for its effectiveness in treating acute odontogenic infections. A notable clinical study in Japan provides key insights into its performance.

Experimental Protocol: Clinical Study of Cefcapene Pivoxil in Odontogenic Infections

A multi-center study was conducted across 3 primary and 9 secondary medical facilities in Japan to assess the efficacy and safety of **Cefcapene pivoxil** in adult patients with acute odontogenic infections.

- Patient Population: 146 adult patients diagnosed with periodontitis, pericoronitis, or jaw osteitis.
- Treatment Regimen: The majority of patients (139) received a daily dose of 300 mg of **Cefcapene pivoxil**, while a smaller group (7) received 450 mg per day.
- Efficacy Evaluation: Clinical efficacy was judged by the primary physician based on the resolution of signs and symptoms. An additional assessment was made on day 3 according to the "Evaluation Standards of Antibiotic Efficacy in the Areas of Dentistry and Oral Surgery."
- Safety Assessment: The incidence of adverse reactions was monitored throughout the study.

Below is a graphical representation of the experimental workflow for this clinical study.



[Click to download full resolution via product page](#)

Caption: Workflow of the clinical study on **Cefcapene pivoxil** for odontogenic infections.

Quantitative Data on Cefcapene Pivoxil Efficacy

The clinical efficacy of **Cefcapene pivoxil** in this study is summarized in the table below.

Infection Type	Number of Cases	Efficacious Cases	Efficacy Rate
Periodontitis	84	76	90.5%
Pericoronitis	10	8	80.0%
Jaw Osteitis	52	49	94.2%
Overall	146	133	91.1%

Data from a clinical study on **Cefcapene pivoxil** in adults with acute odontogenic infection.[1]

The study also reported a low incidence of mild adverse reactions, occurring in 2 out of 153 cases (1.4%).[1]

Comparative Analysis with Alternative Antibiotics

The standard of care for odontogenic infections often involves penicillins, such as amoxicillin, frequently combined with a β -lactamase inhibitor like clavulanic acid, or clindamycin, particularly for patients with penicillin allergies.[2][3]

Amoxicillin-Clavulanate vs. Clindamycin in Odontogenic Infections

A randomized, observer-blind, phase IV study directly compared the efficacy and tolerability of amoxicillin-clavulanate and clindamycin in patients with acute odontogenic infections.

- Patient Population: 472 subjects with acute odontogenic infections, predominantly periapical abscesses.[4]
- Treatment Arms:
 - Amoxicillin-Clavulanate: 875 mg/125 mg twice daily (BID).[4]
 - Clindamycin: 150 mg four times daily (QID).[4]
- Treatment Duration: 5 or 7 days based on clinical response.[4]

- Primary Endpoint: The percentage of subjects achieving clinical success, which was a composite measure of improvement in pain, swelling, fever, and the need for additional antimicrobial therapy, at the end of treatment.[4][5]

Antibiotic	Dosage	Clinical Success Rate	Common Adverse Events
Amoxicillin-Clavulanate	875 mg/125 mg BID	88.2%	Raised liver enzymes, diarrhea, headache
Clindamycin	150 mg QID	89.7%	Raised liver enzymes, diarrhea, headache

Data from a randomized study comparing amoxicillin/clavulanic acid and clindamycin in odontogenic infections.[4][5][6]

The study concluded that amoxicillin-clavulanate was non-inferior to clindamycin in achieving clinical success in acute odontogenic infections.[4][5] The safety profiles of both drugs were consistent with their known side effects.[4][5][6]

Indirect Comparison of Cefcapene Pivoxil with Amoxicillin

While a direct randomized controlled trial comparing **Cefcapene pivoxil** with amoxicillin for the treatment of established odontogenic infections was not identified, a retrospective study from Japan compared their prophylactic effects in preventing surgical site infections after impacted mandibular third molar surgery.

In this study, the incidence of postoperative infection was reported to be 2.4% with amoxicillin and 11.6% with **cefcapene pivoxil**. [7] It is important to note that this study focused on prophylaxis rather than the treatment of active infections, and its retrospective nature has inherent limitations.

Discussion and Conclusion

Cefcapene pivoxil demonstrates high clinical efficacy and a favorable safety profile in the treatment of acute odontogenic infections, with an overall success rate exceeding 90% in a key

clinical study.[1]

When compared to other standard treatments, the data suggests:

- Amoxicillin-clavulanate and clindamycin show comparable efficacy in the high 80s for treating odontogenic infections.[4][5][6]
- While direct comparative trials are lacking, a retrospective prophylactic study indicated a lower incidence of postoperative infection with amoxicillin compared to **Cefcapene pivoxil**. [7]

The choice of antibiotic for odontogenic infections is a critical decision that must take into account not only the clinical efficacy against the common polymicrobial nature of these infections but also local antimicrobial resistance patterns and patient-specific factors.[2][3] The increasing resistance to penicillins is a growing concern.[2][3]

For drug development professionals, the high efficacy and low incidence of adverse effects of **Cefcapene pivoxil** suggest its potential as a valuable treatment option for odontogenic infections. Future research should focus on direct, randomized controlled trials comparing **Cefcapene pivoxil** with amoxicillin-clavulanate and clindamycin to definitively establish its position in the therapeutic armamentarium for odontogenic infections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ijdmsrjournal.com [ijdmsrjournal.com]
- 2. [PDF] Amoxicillin/Clavulanic Acid for the Treatment of Odontogenic Infections: A Randomised Study Comparing Efficacy and Tolerability versus Clindamycin | Semantic Scholar [semanticscholar.org]
- 3. CDA-ADC Journal [stage.cda-adc.ca]

- 4. Amoxicillin/Clavulanic Acid for the Treatment of Odontogenic Infections: A Randomised Study Comparing Efficacy and Tolerability versus Clindamycin - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Amoxicillin/Clavulanic Acid for the Treatment of Odontogenic Infections: A Randomised Study Comparing Efficacy and Tolerability versus Clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Validating the clinical efficacy of Cefcapene pivoxil in treating odontogenic infections]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b020335#validating-the-clinical-efficacy-of-cefcapene-pivoxil-in-treating-odontogenic-infections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com